Cas no 1261769-42-9 (2,4-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2,4-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261769-42-9
• MF: C₁₄H₁₂F₃N
• MW: 251.246994018555
• CID: 4983601
• Update Time: 2025-05-25

2,4-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C14H12F3N/c1-9-7-10(2)18-13(8-9)11-5-3-4-6-12(11)14(15,16)17/h3-8H,1-2H3
• InChI Key： WNRVQNYNYZZIBJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C)C=C(C)N=1)(F)F

Computed Properties

• Exact Mass: 251.09218387 g/mol
• Monoisotopic Mass: 251.09218387 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9
• Molecular Weight: 251.25

Additional information on 2,4-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 2,4-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261769-42-9)

2,4-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261769-42-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyridine core substituted with methyl groups at the 2 and 4 positions, along with a trifluoromethylphenyl moiety at the 6 position. This combination of functional groups makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and fluorescent probes.

In recent years, the demand for trifluoromethylated compounds like 2,4-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for drug design. Researchers are particularly interested in its potential applications in cancer therapeutics and central nervous system (CNS) drug discovery. The trifluoromethyl group is known to improve binding affinity and pharmacokinetic properties, making this compound a focal point in medicinal chemistry.

From a synthetic perspective, CAS No. 1261769-42-9 is often utilized in cross-coupling reactions and palladium-catalyzed transformations. Its versatility allows for further functionalization, enabling the creation of diverse derivatives for high-throughput screening in drug discovery programs. The compound's fluorescence properties also make it a candidate for imaging agents, particularly in live-cell microscopy and diagnostic assays.

Environmental and regulatory considerations are also shaping the discourse around 2,4-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine. With increasing emphasis on green chemistry, researchers are exploring sustainable synthetic routes to minimize waste and energy consumption. The compound's stability under various conditions makes it a viable candidate for industrial-scale production, but its environmental impact must be carefully evaluated.

In the context of patent literature, CAS No. 1261769-42-9 has been cited in several applications related to kinase inhibitors and GPCR modulators. Its structural motif is frequently employed in the design of next-generation therapeutics, particularly for orphan diseases and precision medicine targets. The compound's IP potential is further underscored by its inclusion in proprietary libraries of major pharmaceutical companies.

For researchers seeking custom synthesis or bulk quantities of 2,4-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine, it is essential to collaborate with reputable suppliers who adhere to Good Manufacturing Practices (GMP). Analytical characterization, including NMR, HPLC, and mass spectrometry, is crucial to ensure purity and consistency. The compound's storage conditions typically recommend protection from light and moisture to maintain stability.

Looking ahead, the role of CAS No. 1261769-42-9 in emerging technologies such as AI-driven drug discovery and automated synthesis platforms is expected to expand. Its compatibility with machine learning algorithms for molecular property prediction positions it as a key player in the future of rational drug design. As the scientific community continues to explore its applications, 2,4-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine remains a compound of enduring interest and utility.